molecular formula C13H21ClN2O3S B8304008 2-(1-Piperazinyl)-5-propylbenzenesulfonic acid hydrochloride

2-(1-Piperazinyl)-5-propylbenzenesulfonic acid hydrochloride

Cat. No.: B8304008
M. Wt: 320.84 g/mol
InChI Key: MHFJGJNPTRKRPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-Piperazinyl)-5-propylbenzenesulfonic acid hydrochloride is a useful research compound. Its molecular formula is C13H21ClN2O3S and its molecular weight is 320.84 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H21ClN2O3S

Molecular Weight

320.84 g/mol

IUPAC Name

2-piperazin-1-yl-5-propylbenzenesulfonic acid;hydrochloride

InChI

InChI=1S/C13H20N2O3S.ClH/c1-2-3-11-4-5-12(13(10-11)19(16,17)18)15-8-6-14-7-9-15;/h4-5,10,14H,2-3,6-9H2,1H3,(H,16,17,18);1H

InChI Key

MHFJGJNPTRKRPO-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC(=C(C=C1)N2CCNCC2)S(=O)(=O)O.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixed solution of 200 ml of ethyl alcohol and 185 ml of 1 N hydrochloric acid was added 50.0 g of 2-(1-piperazinyl)-5-n-propylbenzenesulfonic acid and the mixture was dissolved by heating. The mixture was condensed under reduced pressure, and precipitated crystals were washed with acetone and dried to give 51.46 g (yield: 95.4%) of the above title product.
Quantity
185 mL
Type
reactant
Reaction Step One
Name
2-(1-piperazinyl)-5-n-propylbenzenesulfonic acid
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Yield
95.4%

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